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Compound of Interest

Compound Name:
5-Bromo-2-methylbenzene-1-

sulfonyl chloride

Cat. No.: B1276150 Get Quote

An In-depth Technical Guide on the Physical Properties of 5-Bromo-2-methylbenzenesulfonyl

Chloride

For Researchers, Scientists, and Drug Development Professionals

Introduction
5-Bromo-2-methylbenzenesulfonyl chloride is an organosulfur compound featuring a benzene

ring substituted with a bromine atom, a methyl group, and a sulfonyl chloride functional group.

[1] With the chemical formula C₇H₆BrClO₂S, this compound serves as a critical building block in

organic synthesis, particularly in the development of novel pharmaceutical agents and

materials.[1] Its utility largely stems from the reactive sulfonyl chloride group, which readily

participates in nucleophilic substitution reactions to form sulfonamides and sulfonate esters.

Derivatives of 5-bromo-2-methylbenzenesulfonyl chloride are actively explored for their

potential therapeutic effects, including antibacterial properties.[1] This guide provides a

comprehensive overview of its core physical properties, detailed experimental protocols for

their determination, and a visualization of its primary synthetic application.

Core Physical and Chemical Properties
A summary of the key physical and chemical properties of 5-bromo-2-methylbenzenesulfonyl

chloride is presented below. These parameters are essential for its handling, characterization,

and application in experimental settings.
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Property Value

CAS Number 69321-56-8

Molecular Formula C₇H₆BrClO₂S

Molecular Weight 269.54 g/mol [1][2]

Physical State Solid or Liquid

Melting Point 35 °C

Boiling Point 333.1 °C at 760 mmHg[2]

Density 1.7 g/cm³[2]

Solubility
Soluble in most organic solvents; insoluble in

water. Reacts with water.

Experimental Protocols
Accurate determination of physical properties is fundamental to verifying the identity and purity

of a chemical compound. The following sections detail standard laboratory methodologies for

measuring the key physical constants of 5-bromo-2-methylbenzenesulfonyl chloride.

Synthesis of 5-Bromo-2-methylbenzenesulfonyl chloride
The synthesis of 5-bromo-2-methylbenzenesulfonyl chloride is typically achieved via the

chlorosulfonation of 4-bromotoluene.

Materials:

4-Bromotoluene

Chlorosulfonic acid (ClSO₃H)

Dichloromethane (CH₂Cl₂)

Ice

Procedure:
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In a fume hood, dissolve 4-bromotoluene in dichloromethane in a round-bottom flask

equipped with a dropping funnel and a magnetic stirrer.

Cool the flask in an ice bath to maintain a low temperature.

Slowly add chlorosulfonic acid dropwise from the dropping funnel to the stirred solution. It is

crucial to control the rate of addition to manage the exothermic reaction.

After the addition is complete, allow the reaction mixture to stir at a controlled temperature

until the reaction is complete, as monitored by techniques like Thin Layer Chromatography

(TLC).

Upon completion, the reaction mixture is carefully poured over crushed ice to quench the

excess chlorosulfonic acid.

The organic layer is separated, washed with a suitable aqueous solution (e.g., sodium

bicarbonate solution) to neutralize any remaining acid, and then washed with brine.

The organic layer is dried over an anhydrous drying agent (e.g., sodium sulfate), filtered, and

the solvent is removed under reduced pressure to yield the crude 5-bromo-2-

methylbenzenesulfonyl chloride.

The crude product can be further purified by techniques such as recrystallization or column

chromatography.

Melting Point Determination
The melting point is a critical indicator of a compound's purity. A sharp melting range typically

signifies a pure substance.[3]

Apparatus:

Melting point apparatus (e.g., Mel-Temp or Thiele tube)

Capillary tubes (sealed at one end)[4]

Thermometer
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Procedure:

Ensure the sample of 5-bromo-2-methylbenzenesulfonyl chloride is dry and finely powdered.

[4]

Introduce a small amount of the powdered sample into the open end of a capillary tube. Tap

the sealed end gently on a hard surface to pack the sample down to a height of 1-2 cm.[5]

Place the capillary tube in the heating block of the melting point apparatus.[5]

If the approximate melting point is unknown, a rapid initial heating can be performed to

determine a rough range.

For an accurate measurement, heat the sample slowly, at a rate of about 2°C per minute,

especially when approaching the expected melting point.

Record the temperature at which the first drop of liquid appears (the beginning of the melting

range) and the temperature at which the entire sample becomes a clear liquid (the end of the

melting range).

Boiling Point Determination (Thiele Tube Method)
For liquid compounds, the boiling point is a key physical constant. The Thiele tube method is a

common and efficient technique for its determination using a small amount of substance.[6]

Apparatus:

Thiele tube

Small test tube (fusion tube)

Capillary tube (sealed at one end)

Thermometer

Heating oil (e.g., mineral oil or liquid paraffin)[7]

Bunsen burner or hot plate
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Procedure:

Fill the small test tube with 2-3 mL of the liquid sample.

Place a capillary tube, with its sealed end pointing up, into the test tube containing the liquid.

[7]

Attach the test tube to a thermometer using a rubber band or thread, ensuring the sample is

level with the thermometer bulb.[7][8]

Clamp the thermometer assembly in a Thiele tube filled with heating oil, making sure the

sample is immersed in the oil.

Gently heat the side arm of the Thiele tube.[7] Convection currents will ensure uniform

temperature distribution.

As the temperature rises, a stream of bubbles will emerge from the open end of the capillary

tube.[9]

Continue heating until a continuous and rapid stream of bubbles is observed, then remove

the heat.

The liquid will begin to cool. The boiling point is the temperature at which the stream of

bubbles stops and the liquid is drawn back into the capillary tube.[7][9]

Density Measurement
Density is the mass per unit volume of a substance and is another important physical property

for identification and quality control.[10][11]

Apparatus:

Analytical balance

Volumetric flask or graduated cylinder

Pipette
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Procedure:

Measure the mass of a clean, dry volumetric flask or graduated cylinder using an analytical

balance and record it.[11]

Carefully add a known volume of liquid 5-bromo-2-methylbenzenesulfonyl chloride to the

flask using a pipette.

Measure the total mass of the flask and the liquid.[11]

Subtract the mass of the empty flask to determine the mass of the liquid.

Calculate the density by dividing the mass of the liquid by the volume added (Density = Mass

/ Volume).[10]

Reactivity and Synthetic Pathway Visualization
5-Bromo-2-methylbenzenesulfonyl chloride is a versatile reagent in organic synthesis, primarily

used for the preparation of sulfonamides through its reaction with primary or secondary amines.

[1] This reaction is fundamental in medicinal chemistry for creating diverse molecular scaffolds

with potential biological activity.[12] The electrophilic sulfur atom of the sulfonyl chloride is

readily attacked by the nucleophilic amine, leading to the formation of a stable S-N bond and

the elimination of hydrogen chloride.

The following diagram illustrates the general synthetic pathway for the formation of a

sulfonamide from 5-bromo-2-methylbenzenesulfonyl chloride and a generic primary amine (R-

NH₂).

5-Bromo-2-methyl-
benzenesulfonyl chloride

N-substituted-5-bromo-2-methyl-
benzenesulfonamide

+ R-NH₂

- HCl

Primary Amine
(R-NH₂)

HCl
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Click to download full resolution via product page

Caption: General reaction scheme for sulfonamide synthesis.

Conclusion
This technical guide has provided a detailed overview of the essential physical properties of 5-

bromo-2-methylbenzenesulfonyl chloride, a compound of significant interest in chemical

research and drug development. The tabulated data offers a quick reference for its physical

constants, while the detailed experimental protocols provide practical guidance for its synthesis

and characterization in a laboratory setting. The visualization of its primary reactivity

underscores its importance as a precursor in the synthesis of sulfonamides, highlighting its role

in the creation of complex and potentially bioactive molecules. This comprehensive information

serves as a valuable resource for scientists and researchers working with this versatile

chemical intermediate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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